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Compound of Interest

Compound Name: Ipfencarbazone

Cat. No.: B1662519 Get Quote

Application Notes and Protocols for
Ipfencarbazone in Weed Control
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended dosage,

application timing, and experimental protocols for the use of Ipfencarbazone, a triazolinone

class herbicide. The information is intended to guide research and development efforts for

optimal weed management strategies.

Mechanism of Action
Ipfencarbazone is a selective herbicide that functions as a potent inhibitor of very-long-chain

fatty acid (VLCFA) biosynthesis.[1][2][3] This inhibition disrupts cell division and growth in

susceptible weed species, leading to their eventual death.[1] The primary target of

Ipfencarbazone is the VLCFA elongase (VLCFAE) complex located in the endoplasmic

reticulum. This complex is responsible for the elongation of fatty acid chains beyond C18, a

crucial process for the formation of various cellular components. The herbicidal effect is more

pronounced on late watergrass compared to rice, indicating a differential affinity of

Ipfencarbazone for the VLCFAEs of different plant species.[4]
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Ipfencarbazone is primarily used as a pre-emergence and early post-emergence herbicide in

transplanted paddy rice for the control of annual grass weeds, annual sedges, and some

annual broadleaf weeds.

Dosage and Application Timing
The generally recommended application rate for Ipfencarbazone is 250 g active ingredient

(a.i.) per hectare. This dosage has been shown to be effective against a range of weeds while

maintaining a high level of safety for transplanted rice.

For optimal control of key weed species like Echinochloa spp. (barnyard grass), application is

recommended from pre-emergence up to the 2.5 leaf stage of the weed. Field studies have

demonstrated that Ipfencarbazone provides long residual activity, controlling weeds for an

extended period after application.

Efficacy Data
The following tables summarize the efficacy of Ipfencarbazone against various weed types

based on field trial data.

Table 1: Efficacy of Ipfencarbazone 25% SC on Weed Density in Transplanted Rice

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment
(Dosage/ha)

Narrow-leaf Weeds
(No./m²)

Broad-leaf Weeds
(No./m²)

Sedges (No./m²)

Ipfencarbazone 25%

SC @ 500 ml
1.33 5.67 3.33

Ipfencarbazone 25%

SC @ 625 ml
1.00 5.00 3.00

Two Hand Weedings

(25 & 50 DAT)
0.67 5.00 2.67

Untreated Control - - -

Source: Field

experiments

conducted in Kalyani,

West Bengal, during

the 2017 and 2018

kharif seasons. Data

represents weed

population at 60 days

after transplanting

(DAT).

Table 2: Weed Control Efficiency of Ipfencarbazone 25% SC in Transplanted Rice
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Treatment
(Dosage/ha)

Narrow-leaf Weed
Control (%)

Broad-leaf Weed
Control (%)

Sedge Control (%)

Ipfencarbazone 25%

SC @ 500 ml
82.61 77.92 76.74

Ipfencarbazone 25%

SC @ 625 ml
86.96 80.52 79.07

Source: Field

experiments

conducted in Kalyani,

West Bengal. Data

represents the

percentage of weed

control over the

untreated control at 60

days after

transplanting.

Table 3: Herbicidal Activity of Ipfencarbazone on Specific Weed Species
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Weed Species Common Name Application Timing
Efficacy Rating (0-
100)

Echinochloa oryzicola Barnyard Grass Pre-emergence 100

Echinochloa crus-galli
Common Barnyard

Grass
Pre-emergence 100

Monochoria vaginalis Pickerel Weed Early Post-emergence 95

Lindernia procumbens False Pimpernel Early Post-emergence 98

Cyperus difformis
Smallflower Umbrella

Sedge
Early Post-emergence 100

Scirpus juncoides Japanese Bulrush Early Post-emergence 90

Cyperus serotinus
Late-flowering

Cyperus
Early Post-emergence 85

Source: Herbicidal

activity rating where 0

= no effect and 100 =

completely effective.

Dosage at 250 g

a.i./ha.

Experimental Protocols
The following protocols are based on methodologies reported in field trials evaluating the

efficacy of Ipfencarbazone.

Field Trial for Efficacy Evaluation
Objective: To assess the bio-efficacy of different dosages of Ipfencarbazone on the weed

population in transplanted rice.

Experimental Design:

Design: Randomized Block Design (RBD).
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Replications: Three.

Plot Size: To be determined based on field availability and equipment, for example, 12 m² (3

m x 4 m).

Buffer Zones: Maintain a buffer of 0.5 m between plots and 1 m between replications to

prevent spray drift.

Materials and Methods:

Crop: Transplanted rice (variety to be specified, e.g., 'Shatabdi').

Transplanting: Transplant 21-day-old seedlings at a spacing of 20 cm x 20 cm, with 3-4

seedlings per hill.

Treatments:

T1: Ipfencarbazone 25% SC @ 500 ml/ha (125 g a.i./ha)

T2: Ipfencarbazone 25% SC @ 625 ml/ha (156.25 g a.i./ha)

T3: Hand weeding at 20 and 40 days after transplanting (DAT).

T4: Unweeded control.

Herbicide Application:

Apply Ipfencarbazone as a pre-emergence spray within 3 days of transplanting.

Use a knapsack sprayer with a flat fan nozzle.

Ensure uniform application over the entire plot.

Data Collection:

Weed Density: At 60 DAT, use a 1 m x 1 m quadrat placed randomly at two locations

within each plot to count the number of narrow-leaf weeds, broad-leaf weeds, and sedges.
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Weed Dry Weight: Collect the weeds from the quadrat, sun-dry them, and then oven-dry at

70°C for 48 hours to record the dry weight.

Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(DMC - DMT) /

DMC] x 100 where, DMC = Dry matter of weeds in the control plot, and DMT = Dry matter

of weeds in the treated plot.

Crop Yield: Harvest the crop at maturity and record the grain yield per plot.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) for RBD.

Visualizations
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Caption: Inhibition of the VLCFA elongation cycle by Ipfencarbazone.

Experimental Workflow for Ipfencarbazone Efficacy Trial
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Caption: Workflow for a field trial evaluating Ipfencarbazone efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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